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Compound of Interest

Compound Name: Calcium metabisulfite
CAS No.: 49663-88-9
Cat. No.: B12686002
Get Quote
. J

An Important Note on Data Availability: Publicly accessible, in-depth technical information,
particularly regarding detailed experimental protocols, specific signaling pathway interactions,
and comprehensive safety data for Calcium Metabisulfite (CAS: 49663-88-9), is limited. Much
of the available literature focuses on the more commonly used sodium and potassium
metabisulfites. While chemically related, direct extrapolation of data is not always appropriate.
This guide synthesizes the currently available information.

Chemical and Physical Properties

Calcium metabisulfite, also known as calcium disulfite, is an inorganic compound with the
chemical formula CaS20s.[1][2] It is a white crystalline powder that is soluble in water, forming
a solution with a distinct sulfur dioxide odor.[1] Upon dissolution, it dissociates into calcium and
bisulfite ions.[1]

Table 1: Chemical Identifiers for Calcium Metabisulfite
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Identifier

Value

CAS Number

49663-88-9[2]

Molecular Formula

Ca0sS2[1][2]

Molecular Weight

184.2 g/mol [1][2]

InChl

InChl=1S/Ca.H205S2/c;1-6(2)7(3,4)5/h;(H,1,2)
(H,3,4,5)/q+2;/p-2

Canonical SMILES

[0-]S(=0)S(=0)(=0)[O-].[Ca+2][1]

Table 2: Physical Properties of Calcium Metabisulfite

Property Value Notes
Appearance White crystalline powder[1]
Strong odor of sulfur dioxide in
Odor )
solution[1]
Specific solubility data
Solubility Highly soluble in water[1] (g/100mL) is not readily
available.
_ _ _ Often decomposes upon
Melting Point Data not available )
heating.
Boiling Point Data not available Decomposes before boiling.

Synthesis and Chemical Reactions
Synthesis Methods

Several general methods for the synthesis of calcium metabisulfite have been described:[1]

e Direct Reaction: This is the most common method and involves the reaction of calcium
hydroxide with an excess of sulfur dioxide gas.[1] Ca(OH)z + 2S02 - CaS20s + H20
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o Neutralization: The neutralization of sulfurous acid with either calcium carbonate or calcium
hydroxide can also produce calcium metabisulfite.[1]

o Thermal Decomposition: Heating calcium bisulfite (calcium hydrogen sulfite) results in the
removal of water to form calcium metabisulfite.[1]

Chemical Reactions

Calcium metabisulfite undergoes several key reactions:

e Hydrolysis: In an agueous solution, it hydrolyzes to form calcium ions (Ca?*) and bisulfite
ions (HSO37).[1] CaS20s + H20 — Ca?* + 2HSOs~

» Oxidation: In the presence of oxygen, calcium metabisulfite can be oxidized to calcium
sulfate.[1] 2CaS20s + Oz —» 2CaS0a4 + 2S0:2

e Reduction: It can act as a reducing agent in various chemical reactions.[1]

Applications and Biological Interactions

The primary application of calcium metabisulfite is as a preservative and antioxidant,
particularly in the food and beverage industry, such as in winemaking.[1] Its preservative action
is due to the release of sulfur dioxide, which inhibits the growth of microorganisms.

Relevance to Drug Development

While specific applications in drug development are not well-documented, its properties as a
reducing agent and antioxidant are of interest.[1] It is plausible that it could be investigated as a
pharmaceutical excipient to prevent the oxidative degradation of active pharmaceutical
ingredients (APIs).

There is some indication that calcium metabisulfite may influence drug metabolism.[1] It has
been suggested that it can affect oxidative stress levels and the activity of detoxification
enzymes.[1] However, specific studies detailing these interactions and the signaling pathways
involved are not currently available in the public domain.

Due to the presence of the calcium ion, it is conceivable that calcium metabisulfite could
have some interaction with calcium signaling pathways. However, no direct evidence or
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research has been found to support this for calcium metabisulfite specifically.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, analysis, or specific applications of
calcium metabisulfite are not readily available in scientific literature. The following represents
a generalized workflow for the analysis of sulfites in a sample, which would need to be adapted
and validated for calcium metabisulfite in a specific matrix.

Analytical Procedure

lon Chromatography
or RP-HPLC
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A generalized workflow for the analysis of sulfites.

Signaling Pathway Interactions

There is a lack of specific research on the interaction of calcium metabisulfite with cellular
signaling pathways. The diagram below illustrates a hypothetical interaction based on its known
properties as a source of bisulfite ions and its potential to influence oxidative stress. This is a
theoretical representation and has not been experimentally validated for calcium
metabisulfite.
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A hypothetical signaling interaction for bisulfite.

Safety Information

A comprehensive, officially recognized Safety Data Sheet (SDS) for calcium metabisulfite
(CAS 49663-88-9) is not readily available. As with other sulfites, it should be handled with care.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Contact with acids will liberate toxic sulfur dioxide gas. Individuals with sulfite sensitivities may
experience allergic reactions. Standard laboratory safety protocols, including the use of
personal protective equipment (gloves, safety glasses), should be followed.

Conclusion

Calcium metabisulfite is a compound with established applications as a preservative and
antioxidant. While its chemical properties suggest potential utility in pharmaceutical
formulations, a significant gap exists in the publicly available scientific literature regarding
detailed experimental data, its effects on biological pathways, and comprehensive safety
information. Further research is required to fully characterize this compound for applications in
drug development and to understand its biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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